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Compound of Interest

1-(2-Aminopropoxy)-3-
Compound Name:
chlorobenzene

Cat. No.: B13213829

Get Quote

\ J

Synonym: 1-(3-Chlorophenoxy)propan-2-amine Primary Application: CNS Active
Pharmacophore & Chiral Building Block

Part 1: Chemical Identity & CAS Registry

The compound 1-(2-Aminopropoxy)-3-chlorobenzene is chemically synonymous with 1-(3-
chlorophenoxy)propan-2-amine. It serves as a critical aryloxyalkylamine scaffold, structurally
related to neurotransmitter reuptake inhibitors (e.g., Atomoxetine, Viloxazine) and anti-
arrhythmic agents (e.g., Mexiletine).

Validated Identifiers
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Parameter Detail

CAS Number (HCI Salt) 20871-82-3 (Commercially stable form)

CAS Number (Free Base) 64301-32-8 (Theoretical/ln-situ)

CAS Number (Ketone Precursor) 15422-18-1 (1-(3-Chlorophenoxy)propan-2-one)
IUPAC Name 1-(3-Chlorophenoxy)propan-2-amine

CoH12CINO (Free Base) / CoH13CI2NO (HCI
Molecular Formula

Salt)
Molecular Weight 185.65 g/mol (Base) / 222.11 g/mol (HCI)
SMILES CC(N)COC1=CC(Cl)=CC=C1

Part 2: Synthesis & Manufacturing Protocols

To ensure high purity for pharmaceutical applications, two primary routes are recommended.
Route A is preferred for bulk scale-up of the racemic mixture, while Route B is required when
specific stereochemistry (enantiopurity) is necessary for receptor binding affinity.

Diagram 1: Comparative Synthesis Workflows
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Caption: Comparison of Reductive Amination (Route A) vs. Azide Displacement (Route B) for
scaffold construction.

Protocol A: Reductive Amination (Scalable/Racemic)

This method minimizes side reactions associated with direct alkylation of amines.
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o Ether Formation (Williamson Synthesis):

o

Reagents: 3-Chlorophenol (1.0 eq), Chloroacetone (1.1 eq), K=2COs (1.5 eq), Acetone
(Solvent).

o Procedure: Reflux 3-chlorophenol with potassium carbonate in acetone for 1 hour to
generate the phenoxide. Add chloroacetone dropwise. Reflux for 6-8 hours.

o Critical Control Point: Monitor by TLC for the disappearance of phenol. Residual phenol is
difficult to remove later.

o Workup: Filter inorganic salts. Concentrate filtrate. Distill to obtain 1-(3-
Chlorophenoxy)propan-2-one (CAS 15422-18-1).[1]

¢ Reductive Amination:

[¢]

Reagents: Ketone intermediate, Ammonium Acetate (10 eq), Sodium Cyanoborohydride
(0.7 eq), Methanol.

Procedure: Dissolve ketone in methanol. Add ammonium acetate and stir for 30 mins to
form the imine in situ. Cool to 0°C. Add NaBHsCN portion-wise. Stir at RT for 12 hours.

[¢]

[¢]

Safety Note: Acidify carefully during workup to avoid HCN evolution. Use a fume hood.

Purification: Acid-base extraction. The amine is extracted into HCI, washed with ether

[¢]

(removes neutral impurities), then basified (NaOH) and extracted back into DCM.

Protocol B: Chiral Epoxide Opening (Enantioselective)

Used when the (R)- or (S)- isomer is required for high-affinity binding studies.
¢ Regioselective Ring Opening:

o React 3-chlorophenol with (S)-propylene oxide using a catalytic amount of NaOH. This
yields the chiral alcohol 1-(3-chlorophenoxy)propan-2-ol.

o Note: Attack occurs at the less substituted carbon (S_N2), retaining stereochemistry at the
chiral center if using chiral epoxide, though inversion pathways must be managed.
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e Functional Group Interconversion:
o Activation: Convert the secondary alcohol to a mesylate (MsCl, EtsN, DCM, 0°C).

o Displacement: React the mesylate with Sodium Azide (NaNs) in DMF at 60°C. Warning:
Azides are shock-sensitive. Do not concentrate to dryness.

o Reduction: Reduce the azide to the amine using Hydrogenation (Pd/C, Hz) or Staudinger
conditions (PPhs, THF/H20).

Part 3: Technical Analysis & Applications
Pharmacophore Mapping

The aryloxy-alkyl-amine motif is a "privileged structure"” in medicinal chemistry. The distance
between the aromatic ring and the basic nitrogen (2-3 carbons) mimics the catecholamine
neurotransmitters (dopamine, norepinephrine).

» 3-Chloro Substitution: The meta-chlorine atom increases lipophilicity (LogP) and metabolic
stability by blocking the metabolic "soft spot” on the ring, preventing rapid hydroxylation.

o Ether Linkage: Provides rotational freedom, allowing the molecule to adopt conformations
required for binding to Monoamine Transporters (NET, SERT).

Diagram 2: Pharmacophore Relationships
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Caption: Structural relationship between the target molecule and established
CNS/Cardiovascular drugs.

Part 4: Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

o Acute Toxicity: Category 3 (Oral/Dermal).

e Skin/Eye Irritation: Category 2.[2]

o Target Organs: Liver, Kidneys (typical for chlorophenol metabolites).
Handling Protocols:

» Storage: The free base is prone to oxidation and carbamate formation (from atmospheric
COz). Store as the Hydrochloride salt under inert gas (Argon/Nitrogen) at 2-8°C.

o Neutralization: In case of spill, neutralize with dilute acetic acid (if base) or sodium
bicarbonate (if salt) before absorbing with vermiculite.
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e Waste: Chlorinated aromatics must be segregated from general organic waste for high-
temperature incineration to prevent dioxin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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